Cas no 89095-42-1 (2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride)

2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride structure
89095-42-1 structure
Product Name:2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride
CAS No:89095-42-1
MF:C6H12ClNO2
MW:165.617980957031
CID:612551
PubChem ID:135083823
Update Time:2025-04-19

2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride
    • ethyl 3-aminobut-2-enoate,hydrochloride
    • 89095-42-1
    • ETHYL 3-AMINOBUT-2-ENOATE HYDROCHLORIDE
    • ETHYL3-AMINOBUT-2-ENOATEHYDROCHLORIDE
    • Inchi: 1S/C6H11NO2.ClH/c1-3-9-6(8)4-5(2)7;/h4H,3,7H2,1-2H3;1H/b5-4+;
    • InChI Key: MXLCVUZJGATRLX-FXRZFVDSSA-N
    • SMILES: Cl.O(C(/C=C(\C)/N)=O)CC

Computed Properties

  • Exact Mass: 165.0556563g/mol
  • Monoisotopic Mass: 165.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų
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